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Compound of Interest

Compound Name: (3,5-Diethoxyphenyl)methanol

Cat. No.: B176365

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3,5-Diethoxyphenyl)methanol, a
valuable chemical intermediate for research and development in the pharmaceutical and
chemical industries. This document details its commercial availability, outlines potential
synthetic and analytical protocols, and explores its prospective applications based on the
bioactivity of structurally related compounds.

Commercial Availability and Suppliers

(3,5-Diethoxyphenyl)methanol is readily available from a variety of chemical suppliers. The
compound is typically offered in research-grade purities. Below is a summary of suppliers and

their product specifications.
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Available Molecular
. Catalog . . CAS Molecular .
Supplier Purity Quantitie Weight (
Number Number Formula
s g/mol)
007Chemic  S2007P26 250 mg, 1 198623-
97% C11H1603 196.24
als 50 g 56-2
BLD 198623-
BD141093 >95% Inquire C11H1603 196.24
Pharm 56-2
_ _ 198623-
Appchem AJ08197 Inquire Inquire £6.0 C11H1603 196.24
Sunway 19,59,10 198623-
CB50323 97% C11H1603 196.24
Pharm g 56-2

Procurement Workflow:

The following diagram illustrates a typical workflow for procuring (3,5-

Diethoxyphenyl)methanol for research purposes.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procurement Workflow for (3,5-Diethoxyphenyl)methanol
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Caption: A flowchart outlining the key steps in the procurement of (3,5-
Diethoxyphenyl)methanol.

Potential Applications and Biological Activity

While specific studies on the biological activity of (3,5-Diethoxyphenyl)methanol are not
extensively documented, the broader class of dialkoxybenzene and substituted benzyl alcohol
derivatives has shown significant potential in medicinal chemistry. Structurally related
compounds, such as 3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA), exhibit potent
antioxidant and anti-inflammatory properties.[1][2] These compounds can act as radical
scavengers and may modulate cellular signaling pathways related to oxidative stress.[1][2]

For instance, DHMBA has been shown to interact with the Keapl1-Nrf2 pathway, a key regulator
of the cellular antioxidant response.[3] Furthermore, derivatives of p-hydroxybenzyl alcohol
have been investigated for their neuroprotective effects. Given these precedents, (3,5-
Diethoxyphenyl)methanol represents a promising scaffold for the development of novel
therapeutic agents, particularly in areas related to oxidative stress-mediated diseases.

Experimental Protocols

The following sections provide detailed, generalized methodologies for the synthesis and
quality control of (3,5-Diethoxyphenyl)methanol, adapted from standard organic chemistry
procedures.

Synthesis of (3,5-Diethoxyphenyl)methanol

A common and effective method for the synthesis of substituted benzyl alcohols is the
reduction of the corresponding benzoic acid or aldehyde. An alternative approach involves a
Grignard reaction.

Method 1: Reduction of 3,5-Diethoxybenzoic Acid

This protocol describes the reduction of 3,5-diethoxybenzoic acid using a suitable reducing
agent such as lithium aluminum hydride (LiAIH4).

Materials:

» 3,5-Diethoxybenzoic acid
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e Lithium aluminum hydride (LiAlH4)

¢ Anhydrous tetrahydrofuran (THF)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate solution (NaHCO3)
 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)
e Round-bottom flask

e Magnetic stirrer

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

 In adry, nitrogen-flushed round-bottom flask, suspend 3,5-diethoxybenzoic acid in
anhydrous THF.

e Cool the mixture to 0 °C in an ice bath.
e Slowly add a solution of LiAlH4 in THF to the stirred suspension.

 After the addition is complete, allow the reaction to warm to room temperature and then
reflux for 4-6 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the sequential
addition of water, 15% NaOH solution, and then more water.
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« Filter the resulting precipitate and wash with THF.
o Combine the filtrate and washes, and remove the THF under reduced pressure.

o Dissolve the residue in diethyl ether and wash sequentially with 1 M HCI, saturated NaHCOs
solution, and brine.

e Dry the organic layer over anhydrous MgSOu4, filter, and concentrate using a rotary
evaporator to yield the crude (3,5-Diethoxyphenyl)methanol.

» Purify the crude product by column chromatography on silica gel.

Quality Control and Characterization

The identity and purity of the synthesized (3,5-Diethoxyphenyl)methanol should be confirmed
using standard analytical techniques.

Quality Control Workflow:

The following diagram illustrates a general workflow for the quality control of a synthesized
chemical compound.
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Quality Control Workflow for (3,5-Diethoxyphenyl)methanol

Structural Confirmation

NMR Spectroscopy
(*H and 3C)

i y i y

Synthesized Product Mass Spectrometry (MS) FTIR Spectroscopy

Initial Purity Assessment (TLC) Purity and Identity Verification
Purification (e.g., Column Chromatography) Final Product Approval

:

Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. 3,5-Dihydroxybenzyl alcohol | 29654-55-5 | Benchchem [benchchem.com]

3. Potential Function of 3,5-Dihydroxy-4-Methoxybenzyl Alcohol from Pacific Oyster
(Crassostrea gigas) in Brain of Old Mice - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [A Technical Guide to (3,5-Diethoxyphenyl)methanol:
Commercial Availability, Synthesis, and Analysis]. BenchChem, [2026]. [Online PDF].

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b176365?utm_src=pdf-body-img
https://www.benchchem.com/product/b176365?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1661-3821/5/4/28
https://www.benchchem.com/product/b135415
https://pubmed.ncbi.nlm.nih.gov/38522025/
https://pubmed.ncbi.nlm.nih.gov/38522025/
https://www.benchchem.com/product/b176365#commercial-availability-and-suppliers-of-3-5-diethoxyphenyl-methanol
https://www.benchchem.com/product/b176365#commercial-availability-and-suppliers-of-3-5-diethoxyphenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b176365#commercial-availability-and-
suppliers-of-3-5-diethoxyphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b176365#commercial-availability-and-suppliers-of-3-5-diethoxyphenyl-methanol
https://www.benchchem.com/product/b176365#commercial-availability-and-suppliers-of-3-5-diethoxyphenyl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b176365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

